4-Fluoro-7-methoxy-1-methyleneindan

• CAS RN: 136949-62-7
• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol
• IUPAC Name: 7-fluoro-4-methoxy-3-methylidene-1,2-dihydroindene
• InChI: InChI=1S/C11H11FO/c1-7-3-4-8-9(12)5-6-10(13-2)11(7)8/h5-6H,1,3-4H2,2H3
• InChI Key: UIGGZLSBOUADOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C)CCC2=C(C=C1)F

Description

4-Fluoro-7-methoxy-1-methyleneindan is a useful research compound. Its molecular formula is C11H11FO and its molecular weight is 178.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (6.8 g) suspended in dimethyl sulfoxide (40 ml) under nitrogen is heated to 80° C. for 1 h. A further 40 ml dimethyl sulfoxide and then 80 g of methyltriphenylphosphonium bromide is added in portions. After stirring for 15 min, 20 g III, partially suspended in 40 ml dimethylsulfoxide, is added and the mixture heated to 70° C. overnight. Pouring the mixture onto ice + hexane followed by extraction with hexane gives 17.6 g of crude 4-fluoro-7-methoxy-1-methyleneindan (IV) which was dissolved in 70 ml MeOH. This solution is added to a stirred solution of the trihydrate of thallium trinitrate (43.9 g) in 400 ml of MeOH and HC(OCH3)3. After stirring for 1 min, 200 ml chloroform is added at once. Washing with aqueous sodium bicarbonate, drying and concentrating gives a crude product which is purified by chromatography (silica, diethyl ether-hexane 1:1). The resulting mixture of V and its dimethylketal is hydrolyzed with 1 M HCl-diethyl ether to give 11.8 g V. 1H NMR (chloroform-d1) δ 7.02-6.64 (m, 2H); 3.79 (s, 3H); 3.51 (s, 2H); 3.10 (t, 2H); 2.56 (t, 2H).